Cas no 915921-26-5 (1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine)

• Product Name: 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine
• CAS No: 915921-26-5
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD08060595
• CID: 879223
• PubChem ID: 26722481
• Update Time: 2025-06-26

1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(2-Methoxyphenyl)thiazol-5-yl)methanamine
• [2-(2-methoxyphenyl)-1,3-thiazol-5-yl]methanamine
• {[2-(2-Methoxyphenyl)-1,3-thiazol-5-yl]-methyl}amine
• C-[2-(2-METHOXY-PHENYL)-THIAZOL-5-YL]-METHYLAMINE
• VS-0291
• BB 0310131
• 915921-26-5
• 1-[2-(2-METHOXYPHENYL)-1,3-THIAZOL-5-YL]METHANAMINE
• MFCD08060595
• DTXSID90650275
• AKOS005174949
• CHEMBL4545798
• FT-0684254
• 1-[2-(2-methoxyphenyl)-1,3-thiazol-5-yl]methanamine, AldrichCPR
• CS-0315400
• 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine

• MDL： MFCD08060595
• Inchi： 1S/C11H12N2OS/c1-14-10-5-3-2-4-9(10)11-13-7-8(6-12)15-11/h2-5,7H,6,12H2,1H3
• InChI Key： LUWOWBPYBZMJKV-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC=CC=1OC)CN

Computed Properties

• Exact Mass: 220.06700
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 2.97770

1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine

Chemical Profile of 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine (CAS No. 915921-26-5)

1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 915921-26-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The presence of a 2-methoxyphenyl (anisyl) group and a thiazol-5-yl moiety in its molecular framework suggests a unique interplay of electronic and steric effects that may contribute to its pharmacological properties.

The molecular structure of 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine consists of a central thiazole ring connected to an anisyl group and an amine-substituted carbon atom. This arrangement creates multiple potential sites for interaction with biological targets, including enzymes, receptors, and nucleic acids. The thiazole core is particularly noteworthy, as it is a common scaffold in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The 2-methoxyphenyl substituent introduces a hydrophobic aromatic ring that can enhance binding affinity and metabolic stability, while the amine group provides a site for further functionalization or hydrogen bonding interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives due to their demonstrated efficacy in various disease models. Studies have highlighted the potential of these compounds in modulating inflammatory pathways, inhibiting enzyme activity, and interacting with cellular signaling cascades. For instance, modifications to the thiazole ring have been shown to influence redox balance and oxidative stress responses, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amine functionality in 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine may also play a role in redox-sensitive mechanisms, offering a potential therapeutic edge.

The anisyl group in this compound adds another layer of complexity, as it can participate in π-stacking interactions with aromatic residues in protein targets. Such interactions are often crucial for the binding affinity and specificity of drug molecules. Additionally, the methoxy substituent on the phenyl ring can influence electronic distribution through resonance effects, potentially altering the compound's reactivity and binding properties. These structural features make 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening methods have been employed to identify novel derivatives of thiazole compounds with enhanced pharmacological profiles. In particular, molecular docking simulations have revealed that analogs of 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine may interact with key targets involved in cancer progression and immune modulation. These findings align with emerging research trends that emphasize the importance of structure-based drug design to optimize potency and selectivity.

The synthesis of 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, modern methodologies such as transition-metal-catalyzed cross-coupling reactions have streamlined many synthetic transformations, making it feasible to produce complex derivatives more efficiently. Furthermore, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in synthetic processes.

Evaluation of the pharmacokinetic properties of 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine is essential for assessing its potential as a drug candidate. Parameters such as solubility, permeability, metabolic stability, and bioavailability must be carefully considered to ensure that the compound can reach its target site effectively within an organism. Preclinical studies have begun to explore these aspects using cell-based assays and animal models. Initial results suggest that modifications to the molecular structure can significantly impact pharmacokinetic behavior, providing valuable insights for future optimization efforts.

The therapeutic potential of thiazole derivatives has been further supported by clinical trials investigating related compounds for various indications. While no direct clinical data exists for 1-2-(2-methoxyphenyl)-1,3-thiazol-5-ylmethanamine, these studies underscore the importance of thiazole scaffolds in drug development. For example, certain thiazole-based drugs have shown efficacy in treating cardiovascular diseases by modulating ion channels or enzyme activities. Similarly, other derivatives have demonstrated anti-inflammatory or antiviral properties in preclinical models. These findings reinforce the rationale for exploring additional analogs like 1-(3-chlorophenyl)-4H-imidazo[4,...